Cas no 1282541-16-5 (2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride)

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride is a versatile trifluoromethyl-substituted heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its reactive acyl chloride group enables efficient derivatization, facilitating the introduction of the 2-chloro-5-(trifluoromethyl)pyridine moiety into target molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in drug discovery. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions, offering precise functionalization for advanced intermediates. High purity and consistent reactivity ensure reliable performance in complex synthetic pathways. Its structural features make it a preferred choice for developing bioactive compounds with improved efficacy and selectivity.

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride structure

1282541-16-5 structure

Product Name:2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride

CAS No:1282541-16-5

MF:C₇H₂Cl₂F₃NO

MW:243.998090267181

MDL:MFCD28099729

CID:4692805

Update Time:2025-10-23

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride
- MWLLPPGPIGUJFV-UHFFFAOYSA-N
- 2-chloro-5-trifluoromethyl isonicotinic acid chloride
- MDL： MFCD28099729
- Inchi： 1S/C7H2Cl2F3NO/c8-5-1-3(6(9)14)4(2-13-5)7(10,11)12/h1-2H
- InChI Key： MWLLPPGPIGUJFV-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)Cl)=C(C=N1)C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Topological Polar Surface Area: 30

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB540549-1 g	2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride; .	1282541-16-5	1g	€473.10	2023-07-10
abcr	AB540549-250mg	2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride; .	1282541-16-5	250mg	€259.90	2025-04-21
abcr	AB540549-500mg	2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride; .	1282541-16-5	500mg	€373.70	2025-04-21
abcr	AB540549-1g	2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride; .	1282541-16-5	1g	€473.90	2025-04-21
abcr	AB540549-250 mg	2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride; .	1282541-16-5	250MG	€257.00	2023-07-10
abcr	AB540549-500 mg	2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride; .	1282541-16-5	500MG	€371.90	2023-07-10

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride

Comprehensive Overview of 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1282541-16-5)

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1282541-16-5) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This heterocyclic building block is particularly valued for its unique trifluoromethyl and chloro functional groups, which enhance its reactivity and applicability in cross-coupling reactions and amide bond formation. Its molecular structure, featuring a pyridine core, makes it a pivotal intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride has surged due to their role in improving drug bioavailability and metabolic stability. Researchers frequently search for "trifluoromethyl pyridine derivatives" or "chloro-substituted isonicotinoyl chlorides" to identify novel applications in medicinal chemistry. This compound’s versatility aligns with trends in precision medicine and sustainable agriculture, addressing contemporary challenges such as drug resistance and pest control.

The synthesis of 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride involves meticulous halogenation and carbonyl chloride introduction steps, ensuring high purity for GMP-compliant production. Its CAS No. 1282541-16-5 is a critical identifier for regulatory compliance and patent literature searches. Laboratories often inquire about "safe handling of acyl chlorides" or "scalable synthesis of trifluoromethylated intermediates," reflecting its technical significance.

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In conclusion, 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1282541-16-5) exemplifies innovation in organic synthesis, bridging gaps between research and industrial scalability. Its alignment with global health and agricultural sustainability trends ensures enduring relevance in scientific discourse.